Cas no 2209078-45-3 (rac-(3r,4s)-1-benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine)

• Product Name: rac-(3r,4s)-1-benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine
• CAS No: 2209078-45-3
• MF: C₁₆H₂₆N₂
• MW: 246.391044139862
• CID: 6012181
• PubChem ID: 137951891
• Update Time: 2025-07-14

rac-(3r,4s)-1-benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-(3r,4s)-1-benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine
• 3-Pyrrolidinamine, 4-(2,2-dimethylpropyl)-1-(phenylmethyl)-, (3S,4R)-
• 2209078-45-3
• (3S,4R)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine
• EN300-1698505

• Inchi： 1S/C16H26N2/c1-16(2,3)9-14-11-18(12-15(14)17)10-13-7-5-4-6-8-13/h4-8,14-15H,9-12,17H2,1-3H3/t14-,15-/m1/s1
• InChI Key： IZQWINLFPNXUKN-HUUCEWRRSA-N
• SMILES： N1(CC2=CC=CC=C2)C[C@@H](CC(C)(C)C)[C@H](N)C1

Computed Properties

• Exact Mass: 246.209598838g/mol
• Monoisotopic Mass: 246.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.974±0.06 g/cm3(Predicted)
• Boiling Point: 329.2±35.0 °C(Predicted)
• pka: 9.74±0.40(Predicted)

Additional information on rac-(3r,4s)-1-benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine

Professional Introduction to rac-(3R,4S)-1-Benzyl-4-(2,2-Dimethylpropyl)pyrrolidin-3-amine (CAS No. 2209078-45-3)

Rac-(3R,4S)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine is a meticulously crafted chiral compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2209078-45-3, represents a sophisticated molecular entity with a pyrrolidinone backbone, featuring benzyl and isobutyl substituents at strategic positions. The precise stereochemistry, denoted by the (3R,4S) configuration, underscores its potential as a key intermediate in the synthesis of biologically active molecules.

The structural framework of rac-(3R,4S)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine is designed to facilitate the development of novel therapeutic agents. The pyrrolidinone ring is a common motif in drug discovery due to its ability to mimic natural amino acid scaffolds, thereby enhancing binding affinity and metabolic stability. The presence of the benzyl group at the 1-position and the isobutyl group at the 4-position introduces specific steric and electronic properties that can be exploited to modulate biological activity.

In recent years, there has been a surge in research focused on chiral auxiliaries and ligands that can be derived from such pyrrolidinone-based compounds. The stereochemical purity of rac-(3R,4S)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine makes it an invaluable building block for asymmetric synthesis. This compound has been utilized in the development of transition metal-catalyzed reactions, where its chiral environment plays a crucial role in determining the enantioselectivity of the reaction outcome.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. Researchers have leveraged its structural features to design molecules with enhanced pharmacokinetic profiles. For instance, studies have demonstrated that derivatives of this compound exhibit promising activity as kinase inhibitors, which are critical targets in oncology research. The benzyl and isobutyl substituents contribute to favorable solubility and membrane permeability, making it an attractive candidate for further pharmacological exploration.

The synthesis of rac-(3R,4S)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Advanced techniques such as catalytic hydrogenation and stereoselective reactions have been employed to achieve the desired stereochemical outcome. These synthetic methodologies not only showcase the compound's synthetic utility but also contribute to the broader toolkit available for medicinal chemists.

Recent advancements in computational chemistry have further enhanced our understanding of how this compound interacts with biological targets. Molecular modeling studies have revealed that the pyrrolidinone core can effectively engage with protein binding pockets, suggesting its potential as a scaffold for drug design. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the molecule, which are essential for predicting its reactivity and biological activity.

The pharmaceutical industry has taken note of rac-(3R,4S)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine due to its promising preclinical data. Initial studies have shown that derivatives of this compound exhibit inhibitory effects against various enzymes implicated in metabolic disorders. This has spurred interest in exploring its potential as a therapeutic agent for conditions such as diabetes and obesity. The ability to fine-tune its structure through derivatization offers a pathway to develop highly specific and effective drugs.

In conclusion, rac-(3R,4S)-1-Benzyl-4-(2,2-dimethylpropyl)pyrrolidin-3-amine (CAS No. 2209078-45-3) stands as a testament to the ingenuity of modern chemical synthesis and medicinal biology. Its unique structural features and stereochemical purity make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is poised to play an increasingly significant role in the development of next-generation pharmaceuticals.